Cas no 54812-40-7 (Benzoyl chloride, 2,6-dimethoxy-4-methyl-)

Benzoyl chloride, 2,6-dimethoxy-4-methyl- structure
54812-40-7 structure
Product Name:Benzoyl chloride, 2,6-dimethoxy-4-methyl-
CAS No:54812-40-7
MF:C10H11ClO3
MW:214.645542383194
CID:353622
PubChem ID:11053033
Update Time:2025-04-19

Benzoyl chloride, 2,6-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 2,6-dimethoxy-4-methyl-
    • 2,6-dimethoxy-4-methylbenzoyl chloride
    • SCHEMBL11516098
    • DTXSID40453470
    • 54812-40-7
    • Inchi: 1S/C10H11ClO3/c1-6-4-7(13-2)9(10(11)12)8(5-6)14-3/h4-5H,1-3H3
    • InChI Key: OMCHUCFSNUINBC-UHFFFAOYSA-N
    • SMILES: ClC(C1C(=CC(C)=CC=1OC)OC)=O

Computed Properties

  • Exact Mass: 214.03973
  • Monoisotopic Mass: 214.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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